Cas no 62417-27-0 (Butanoic acid, 4-(octadecylamino)-4-oxo-, methyl ester)

• Product Name: Butanoic acid, 4-(octadecylamino)-4-oxo-, methyl ester
• CAS No: 62417-27-0
• MF: C₂₃H₄₅NO₃
• MW: 383.608307600021
• CID: 445589
• PubChem ID: 59141459
• Update Time: 2025-04-19

Butanoic acid, 4-(octadecylamino)-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-(octadecylamino)-4-oxo-, methyl ester
• methyl 4-(octadecylamino)-4-oxobutanoate
• DTXSID80731103
• 62417-27-0
• PHCKWZSHDWZHIT-UHFFFAOYSA-N
• SCHEMBL4093621

• Inchi： 1S/C23H45NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-21-24-22(25)19-20-23(26)27-2/h3-21H2,1-2H3,(H,24,25)
• InChI Key： PHCKWZSHDWZHIT-UHFFFAOYSA-N
• SMILES： O=C(CCC(=O)OC)NCCCCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 383.34015
• Monoisotopic Mass: 383.33994430g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 21
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.1
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.4